4-Bromo-5-(3-methylbutoxy)benzene-1,2-diamine

Specification

• Molecular Formula: C11H17BrN2O
• Molecular Weight: 273.17 g/mol
• IUPAC Name: 4-bromo-5-(3-methylbutoxy)benzene-1,2-diamine
• Standard InChI: InChI=1S/C11H17BrN2O/c1-7(2)3-4-15-11-6-10(14)9(13)5-8(11)12/h5-7H,3-4,13-14H2,1-2H3
• Standard InChI Key: AHRMBBODVQVPLE-UHFFFAOYSA-N
• SMILES: CC(C)CCOC1=C(C=C(C(=C1)N)N)Br
• Canonical SMILES: CC(C)CCOC1=C(C=C(C(=C1)N)N)Br

Introduction

4-Bromo-5-(3-methylbutoxy)benzene-1,2-diamine is a chemical compound with the CAS number 1373232-73-5. It belongs to the class of benzene derivatives, specifically modified with a bromine atom, a 3-methylbutoxy group, and two amine groups. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential reactivity.

Applications and Potential Uses

While specific applications of 4-Bromo-5-(3-methylbutoxy)benzene-1,2-diamine are not extensively documented, compounds with similar structures are often explored in pharmaceutical and materials science research. The presence of amine groups and a bromine atom suggests potential for further chemical modification, which could be useful in drug development or as intermediates in organic synthesis.

Safety and Handling

Given the lack of detailed safety data, handling of this compound should follow general guidelines for organic chemicals, including wearing protective equipment and working in a well-ventilated area. The bromine and amine functionalities may pose risks similar to those associated with other halogenated and nitrogen-containing compounds.